ethyl 2-((5-phenyl-1-(3-(trifluoromethyl)phenyl)-1H-imidazol-2-yl)thio)acetate

• IUPAC Name: ethyl 2-[5-phenyl-1-[3-(trifluoromethyl)phenyl]imidazol-2-yl]sulfanylacetate
• InChI: InChI=1S/C20H17F3N2O2S/c1-2-27-18(26)13-28-19-24-12-17(14-7-4-3-5-8-14)25(19)16-10-6-9-15(11-16)20(21,22)23/h3-12H,2,13H2,1H3
• InChI Key: YHHRMTRHILBNRP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CSC1=NC=C(N1C2=CC=CC(=C2)C(F)(F)F)C3=CC=CC=C3
• Molecular Formula: C20H17F3N2O2S
• Molecular Weight: 406.4 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. The exact method would depend on the starting materials and the specific reactions used. Unfortunately, without more specific information, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the imidazole ring and the phenyl group would likely contribute to the compound’s aromaticity, a property that often leads to increased stability. The trifluoromethyl group is highly electronegative, which could affect the compound’s reactivity.

Chemical Reactions Analysis

The reactivity of this compound would depend on its molecular structure. The imidazole ring and the phenyl group are both aromatic and thus relatively stable, but they can participate in certain types of reactions. The trifluoromethyl group is quite reactive, and could be involved in various types of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the trifluoromethyl group could increase the compound’s polarity, which would affect properties like solubility and boiling point.

Scientific Research Applications

Antibacterial and Antimicrobial Applications

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Anticancer Activity

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Anti-inflammatory Properties

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Antiviral Uses

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Antioxidant Effects

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Antidiabetic Potential

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Antimalarial Applications

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Fluorescent Probing for Metal Ions

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Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties, as well as how it’s used. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The potential applications and future directions for research on this compound would depend on its biological activity and other properties. Compounds with similar structures are used in a variety of fields, including medicine and materials science.

Mechanism of Action

Target of Action

Compounds containing the trifluoromethyl group have been found to exhibit numerous pharmacological activities .

Mode of Action

It is known that the trifluoromethyl group in organic molecules can exhibit unique behaviors, leading to various applications in medicines .

Biochemical Pathways

Compounds with a trifluoromethyl group have been found to significantly affect pharmaceutical growth .

Result of Action

It is known that compounds with a trifluoromethyl group can exhibit various pharmacological activities .